Cas no 86344-75-4 (2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide)

• Product Name: 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide
• CAS No: 86344-75-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4661889
• PubChem ID: 12857778
• Update Time: 2025-06-18

2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide
• 1H-Indene-2-carboxamide, 2,3-dihydro-2-hydroxy-

• Inchi： 1S/C10H11NO2/c11-9(12)10(13)5-7-3-1-2-4-8(7)6-10/h1-4,13H,5-6H2,(H2,11,12)
• InChI Key： MYIZSGVUGGHXPP-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC1(O)C(N)=O

2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide

Introduction to 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide (CAS No. 86344-75-4)

2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 86344-75-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indene derivative family, characterized by a fused benzene and cyclopentane ring system, with functional groups that enhance its biological activity and potential therapeutic applications.

The structural motif of 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide consists of a hydroxyl group at the 2-position and a carboxamide moiety at the 2-position of the indene core. This specific arrangement of functional groups contributes to its unique chemical properties, making it a valuable scaffold for drug discovery. The presence of both hydroxyl and amide functionalities allows for diverse interactions with biological targets, including enzymes and receptors, which are pivotal in modulating various physiological pathways.

In recent years, there has been growing interest in indene derivatives due to their potential as pharmacological agents. Studies have demonstrated that modifications in the indene core can lead to compounds with enhanced binding affinity and selectivity towards therapeutic targets. The 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide structure provides a promising platform for developing novel molecules with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide is its versatility in medicinal chemistry. Researchers have explored its derivatives as potential candidates for treating a range of diseases, including inflammation, cancer, and neurological disorders. The hydroxyl group can be further functionalized to introduce additional biological activity, while the carboxamide moiety serves as a key pharmacophore for interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more effective derivatives of 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide. These computational approaches allow scientists to predict the binding modes of the compound with target proteins, thereby accelerating the drug discovery process. By leveraging these technologies, researchers can optimize the structure of 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide to enhance its therapeutic potential.

The synthesis of 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The indene core is typically synthesized through cyclization reactions, followed by functionalization at specific positions to introduce the hydroxyl and carboxamide groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

Biological studies on 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide have revealed intriguing mechanisms of action. For instance, derivatives of this compound have shown inhibitory effects on enzymes involved in inflammatory pathways, such as COX and LOX. Additionally, some modifications have demonstrated neuroprotective properties by interacting with receptors like NMDA and AMPA. These findings underscore the potential of 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide as a lead compound for developing novel therapeutics.

The pharmaceutical industry has taken note of the promising properties of 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide and is actively exploring its applications in drug development. Several companies have initiated preclinical studies to evaluate the safety and efficacy of derivatives based on this scaffold. These studies aim to identify potential candidates for further clinical development in various therapeutic areas.

The future prospects for 2-hydroxy-2,3-dihydro-1H-indene-2-carboxamide are bright, with ongoing research uncovering new possibilities for its use in medicine. As our understanding of biological pathways continues to expand, so does the potential for this compound to contribute to innovative treatments. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.